Cas no 62306-09-6 (1H-Tetrazole, 5-methyl-1-(2-methylphenyl)-)

• Product Name: 1H-Tetrazole, 5-methyl-1-(2-methylphenyl)-
• CAS No: 62306-09-6
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 450008
• PubChem ID: 21393103
• Update Time: 2025-04-19

1H-Tetrazole, 5-methyl-1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-methyl-1-(2-methylphenyl)-
• 5-methyl-1-(2-methylphenyl)tetrazole
• 5-Methyl-1-(2-methylphenyl)-1H-tetrazole
• DTXSID30612913
• SCHEMBL13322089
• 62306-09-6

• Inchi： 1S/C9H10N4/c1-7-5-3-4-6-9(7)13-8(2)10-11-12-13/h3-6H,1-2H3
• InChI Key： FMCBMFSNVKWSHP-UHFFFAOYSA-N
• SMILES： N1(C(C)=NN=N1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 174.0907
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6